CRE Susceptibility vs. Gentamicin
In a head-to-head broth microdilution study of 134 carbapenem-resistant Enterobacteriaceae (CRE) clinical strains carrying blaKPC-2, blaNDM, or blaIMP-4, streptomycin demonstrated 79.1% susceptibility (106/134 strains; MIC50 = 16 µg/mL, MIC90 = 256 µg/mL) using FDA breakpoints. By direct comparison, only 28.4% (38/134) of the same strain panel were susceptible to gentamicin (MIC50 = 128 µg/mL, MIC90 > 256 µg/mL), 35.1% (47/134) to tobramycin, and 55.2% (74/134) to amikacin [1]. Among blaKPC-2-carrying strains specifically, streptomycin susceptibility reached 98.4% (61/62 strains; MIC50 = 8 µg/mL, MIC90 = 32 µg/mL) [1].
| Evidence Dimension | Percentage susceptible among CRE clinical strains (n = 134) |
|---|---|
| Target Compound Data | 79.1% susceptible (106/134); MIC50 = 16 µg/mL, MIC90 = 256 µg/mL |
| Comparator Or Baseline | Gentamicin: 28.4% (38/134); MIC50 = 128 µg/mL, MIC90 > 256 µg/mL. Amikacin: 55.2% (74/134); MIC50 = 32 µg/mL, MIC90 > 256 µg/mL. Tobramycin: 35.1% (47/134); MIC50 = 64 µg/mL, MIC90 > 256 µg/mL |
| Quantified Difference | Streptomycin susceptibility 50.7 percentage points higher than gentamicin (79.1% vs. 28.4%); 23.9 points higher than amikacin; 44.0 points higher than tobramycin |
| Conditions | Broth microdilution; 134 CRE clinical strains from multiple Chinese hospitals; CLSI/FDA breakpoints; blaKPC-2 (n=62), blaNDM (n=66), blaIMP-4 (n=7) |
Why This Matters
This 50.7-percentage-point susceptibility advantage over gentamicin directly informs procurement for laboratories conducting CRE-focused susceptibility or mechanism-of-resistance studies, where streptomycin provides a subclass-distinct probe against which 4,6-disubstituted aminoglycoside resistance can be benchmarked.
- [1] Hu Y, Liu L, Zhang X, Feng Y, Zong Z. In Vitro Activity of Neomycin, Streptomycin, Paromomycin and Apramycin Against Carbapenem-Resistant Enterobacteriaceae Clinical Strains. Front Microbiol. 2017;8:2275. Table 2: Streptomycin susceptible 79.1% (106/134), MIC50 16 µg/mL, MIC90 256 µg/mL; Gentamicin 28.4% (38/134); Amikacin 55.2% (74/134); Tobramycin 35.1% (47/134). blaKPC-2 subset: Streptomycin 98.4% (61/62). View Source
